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Compound of Interest

Compound Name: Antitubercular agent-22

Cat. No.: B15143065

For Researchers, Scientists, and Drug Development Professionals
Introduction:

"Antitubercular agent-22," also referred to as Compound 2 in some literature, is a novel
oxazolidinone derivative that has demonstrated significant potential as both an anticandidiasis
and antitubercular agent.[1] This technical guide provides a comprehensive overview of its
known physicochemical properties, drawing from available scientific literature. The information
is presented to support further research and development of this promising compound.

Physicochemical Properties

A clear understanding of a compound's physicochemical properties is fundamental to drug
discovery and development, influencing its absorption, distribution, metabolism, and excretion
(ADME) profile.[2][3][4] Key properties for Antitubercular agent-22 are summarized below.
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Property Value Reference
Molecular Weight 533.51 g/mol [1]
Molecular Formula C24H24FN506S [1]

In Vitro Activity (MIC)

Candida albicans MTCC 3017 2.34 pg/mi [1]

M. tuberculosis (H37Rv) 2 pg/mi [1]

Note: Further experimental data on properties such as melting point, boiling point, solubility in
various solvents, pKa, and logP are not readily available in the public domain and would
require experimental determination.

Experimental Protocols

Standardized assays are crucial for ensuring the direct comparability of data across different
drugs and drug classes.[2] While the specific, detailed experimental protocols used for
Antitubercular agent-22 are proprietary to the original researchers, this section outlines
general methodologies for determining key in vitro activity.

Determination of Minimum Inhibitory Concentration (MIC):

The MIC of a compound is the lowest concentration that prevents visible growth of a
microorganism. A common method for determining the MIC against M. tuberculosis is the
Microplate Alamar Blue Assay (MABA).

Workflow for MABA:
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Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Mechanism of Action and Signaling Pathways

Antitubercular agents exert their effects through various mechanisms, often targeting essential
bacterial processes.[5][6] Common mechanisms include the inhibition of mycolic acid
synthesis, a crucial component of the mycobacterial cell wall, or the inhibition of protein
synthesis by targeting DNA-dependent RNA polymerase.[6][7][8][9]

The specific mechanism of action for Antitubercular agent-22, as an oxazolidinone derivative,
is likely related to the inhibition of bacterial protein synthesis. Linezolid, a well-known
oxazolidinone, functions by preventing the formation of the initiation complex for protein
synthesis.

Generalized Oxazolidinone Mechanism of Action:
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Caption: Postulated Mechanism of Action for Oxazolidinones.

Conclusion:
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Antitubercular agent-22 is a compound of interest in the ongoing search for new and effective
treatments for tuberculosis. The data presented in this guide, while not exhaustive, provides a
foundational understanding of its physicochemical properties and potential mechanism of
action. Further research is warranted to fully characterize this compound and evaluate its
therapeutic potential. This includes a comprehensive determination of its physicochemical
profile and in-depth studies to elucidate its precise molecular target and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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